Cas no 2408976-14-5 (tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate)

• Product Name: tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate
• CAS No: 2408976-14-5
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 6318584
• PubChem ID: 165705764
• Update Time: 2025-11-07

tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548591
• tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate
• 2408976-14-5

• Inchi： 1S/C14H27NO4/c1-12(2,3)19-11(16)15-10-13(4,5)14(17)6-8-18-9-7-14/h17H,6-10H2,1-5H3,(H,15,16)
• InChI Key： RNTURZDEMHDZSZ-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C(C)(C)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate

Comprehensive Guide to tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate (CAS No. 2408976-14-5)

tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate (CAS No. 2408976-14-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and material science. With its unique structural features, including a hydroxyoxane (tetrahydropyran) ring and a tert-butyl carbamate group, this molecule has garnered significant attention in recent years due to its potential applications in medicinal chemistry and as a building block for complex organic molecules.

The molecular structure of tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate offers several advantages in synthetic chemistry. The presence of the hydroxyoxane moiety enhances solubility in polar solvents, while the tert-butyl carbamate group provides excellent protection for amines during multi-step synthesis. Researchers frequently utilize this compound in the development of novel pharmaceutical intermediates, particularly for drugs targeting neurological disorders and anti-inflammatory conditions, which are currently hot topics in medical research.

In the current market landscape, there's growing interest in specialty chemicals like tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate due to the increasing demand for custom synthesis services in the pharmaceutical industry. Many researchers are searching for information about "how to synthesize carbamate-protected compounds" or "applications of hydroxyoxane derivatives in drug discovery," making this compound particularly relevant in today's scientific discourse. Its stability under various reaction conditions makes it a preferred choice for high-value chemical synthesis projects.

The synthesis of tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate typically involves multi-step organic reactions, starting from readily available precursors. The hydroxyoxane ring can be introduced through cyclization reactions, while the carbamate group is often installed using tert-butoxycarbonyl (Boc) protecting group chemistry. These synthetic approaches align with current trends in green chemistry, as researchers seek more efficient and environmentally friendly methods for producing such complex molecules.

From a commercial perspective, tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate (CAS No. 2408976-14-5) is available through several specialty chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. The compound's purity and quality are critical factors, especially when used in drug discovery applications. Recent market analyses show growing interest in such pharmaceutical intermediates, driven by the expanding pipeline of new drug candidates in clinical development.

In analytical chemistry, characterization of tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's structure and purity, particularly when it's used as a reference standard or building block in complex syntheses. The compound's well-defined spectral properties make it relatively straightforward to identify and quantify in various matrices.

The stability profile of tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate is another important consideration for researchers. The Boc-protected amine demonstrates good stability under neutral and slightly acidic conditions, but can be cleaved under stronger acidic conditions, making it valuable for protective group chemistry. This property is particularly useful in peptide synthesis and other applications where selective deprotection is required.

Looking toward future applications, tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate shows promise in several emerging areas of research. Its structural features make it a potential candidate for developing targeted drug delivery systems or as a scaffold for bioactive molecule design. The compound's compatibility with various catalytic systems also opens possibilities for its use in asymmetric synthesis, which is a growing field in modern organic chemistry.

For researchers working with tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, the compound should be stored in a cool, dry environment, protected from moisture and strong acids. These storage conditions help preserve the stability of both the carbamate and hydroxyoxane functionalities, ensuring consistent performance in synthetic applications.

The growing body of scientific literature referencing tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate (CAS No. 2408976-14-5) demonstrates its increasing importance in chemical research. Recent publications have highlighted its use in the synthesis of neurologically active compounds and as a key intermediate in the development of new therapeutic agents. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will likely play an even more significant role in drug discovery pipelines.

In conclusion, tert-butyl N-[2-(4-hydroxyoxan-4-yl)-2-methylpropyl]carbamate represents an important tool in modern synthetic chemistry, particularly for pharmaceutical applications. Its unique combination of a protected amine and hydroxyoxane moiety offers versatile functionality that aligns with current trends in medicinal chemistry and drug development. As research continues to uncover new applications for this compound, its relevance in both academic and industrial settings is expected to grow significantly in the coming years.